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Compound of Interest

Compound Name: Tetradecylamine

Cat. No.: B048621

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling hazardous chemicals like Tetradecylamine. This guide
provides immediate, essential safety and logistical information, including detailed operational
and disposal plans to foster a safe and compliant laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for Tetradecylamine is provided below for easy

reference.
Property Value Source
Molecular Formula C14H31N [1]
CAS Number 2016-42-4 [2]
Flash Point 110 °C (230 °F) - closed cup [3]
Boiling Point 162 °C at 15 mmHg [3]
Melting Point 38-40 °C [3]
Specific Gravity 0.800 @ 25°C (water=1) [4]
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Hazard Identification and Personal Protective

Equipment (PPE)

Tetradecylamine is classified as a hazardous substance that can cause severe skin burns and
eye damage.[2] It may also cause sensitization by skin contact and is very toxic to aquatic life.

[4] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

PPE Category

Recommended Equipment

Rationale and Best
Practices

Eye and Face Protection

Chemical goggles and a full-

face shield.

Protects against splashes and
dust. Contact lenses should
not be worn as they can
absorb and concentrate

irritants.[4]

Skin Protection

Chemical protective gloves
(e.g., PVC or nitrile), lab coat,
and safety footwear (e.g.,

rubber boots).

Prevents skin contact, which
can cause burns and
sensitization. Ensure trousers
or overalls are worn outside of

boots to prevent spills from

entering.[4][5]

Use in well-ventilated areas. If

exposure levels are unknown
NIOSH-approved dust

Respiratory Protection )
respirator (e.g., N95).

or high, a full-face pressure-
demand SCBA is

recommended.[3][4]

Safe Handling and Storage Protocol

Handling:

e Ventilation: Always handle Tetradecylamine in a well-ventilated area or within a chemical
fume hood.[1]

» Avoid Contact: Prevent all personal contact, including inhalation of dust or vapors.[4] Do not
allow clothing wet with the material to remain in contact with the skin.[4]
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e Hygiene: Do not eat, drink, or smoke when handling. Wash hands thoroughly with soap and
water after handling.[4] Launder work clothes separately.[4]

e Equipment: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]
Storage:

o Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[1][4]

e Incompatibilities: Store away from incompatible materials such as acids, acid anhydrides,
acid chlorides, and oxidizing agents.[2][4] Do not store near foodstuff containers.[4]

o Container Integrity: Protect containers from physical damage and check regularly for leaks.

[4]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[2]

Eye Contact Seek immediate medical attention.[2] Removal
of contact lenses should only be done by skilled

personnel.[4]

Immediately flush the body and clothes with

large amounts of water, using a safety shower if
Skin Contact available.[4] Quickly remove all contaminated

clothing and footwear.[4] Wash skin with running

water.[4] Seek immediate medical attention.[5]

Move the victim to fresh air and keep them
warm and rested.[4][5] If breathing is difficult,
administer oxygen.[5] If not breathing, give
Inhalation artificial respiration, but avoid mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1] Seek immediate medical attention.

[5]

Rinse mouth with water.[1] Do NOT induce
) vomiting.[5][6] Never give anything by mouth to
Ingestion . . .
an unconscious person.[1] Seek immediate

medical attention.[5]

Spill and Disposal Plan

Spill Cleanup:
o Evacuate: Clear the area of all personnel and move upwind.[4]
» Alert: Notify emergency responders, providing the location and nature of the hazard.[4]

» Containment: Wear full body protective clothing with breathing apparatus.[4] Prevent the spill
from entering drains or watercourses.[4] Contain and absorb the spill with inert material such
as sand, earth, or vermiculite.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC138100500&productDescription=1-TETRADECYLAMINE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138100500&productDescription=1-TETRADECYLAMINE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://images-na.ssl-images-amazon.com/images/I/41Graafja2L.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://images-na.ssl-images-amazon.com/images/I/41Graafja2L.pdf
https://images-na.ssl-images-amazon.com/images/I/41Graafja2L.pdf
https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://images-na.ssl-images-amazon.com/images/I/41Graafja2L.pdf
https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://images-na.ssl-images-amazon.com/images/I/41Graafja2L.pdf
https://www.spectrumchemical.com/media/sds/TCI-A0825.pdf
https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://images-na.ssl-images-amazon.com/images/I/41Graafja2L.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Cleanup: Collect the absorbed material using non-sparking tools and place it into labeled
containers for disposal.[1][4]

» Decontamination: Wash the spill area and prevent runoff from entering drains.[4]
Waste Disposal:

e Regulations: All waste must be handled in accordance with local, state, and federal
regulations.[4]

o Method: The material can be disposed of by removal to a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1] Do not discharge into sewers or
waterways.[1][4]

o Containers: Puncture containers to prevent re-use before disposal at an authorized landfill.
[4] Contaminated packaging can be triple-rinsed and offered for recycling or reconditioning.

[1]

Workflow for Safe Handling of Tetradecylamine

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://datasheets.scbt.com/sc-237029.pdf
https://www.chemicalbook.com/msds/ditetradecylamine.pdf
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Receive and Log
Tetradecylamine

l

Store in Cool, Dry, Ensure Emergency Equipment
Well-Ventilated Area is Accessible
(Away from Incompatibles) (Safety Shower, Eyewash)

Don Personal Protective
Equipment (PPE)

Handle in Ventilated Area
(Fume Hood)

Perform Research
Activities

Decontaminate Glassware
and Work Surfaces

Collect Waste in
Labeled, Sealed Containers

Dispose via Licensed
Chemical Waste Contractor

Update Chemical
Inventory

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetradecylamine from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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